Cas no 2346-67-0 (2-(Mesitylcarbonyl)benzoic acid)

• Product Name: 2-(Mesitylcarbonyl)benzoic acid
• CAS No: 2346-67-0
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 279187
• PubChem ID: 348957
• Update Time: 2025-04-19

2-(Mesitylcarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(2,4,6-trimethylbenzoyl)-
• 2-(2,4,6-trimethylbenzoyl)benzoic acid
• 2-(2,4,6-Trimethyl-benzoyl)-benzoesaeure
• 2-(2,4,6-trimethylbenzoyl)-benzoic acid
• 2-(2,4,6-trimethyl-benzoyl)-benzoic acid
• 2.4.6-Trimethyl-benzophenon-carbonsaeure-(2')
• 2-[(2,4,6-trimethylphenyl)carbonyl]benzoic acid
• AC1L8AFE
• NSC408487
• SBB072311
• ST092964
• SureCN6964513
• MLS003373803
• 2,4,6-trimethylbenzoyl-benzoic acid
• 2-(mesitylcarbonyl)benzoic acid
• Benzoic acid, 2-(2,4,6-trimethylbenzoyl)-
• CHEMBL2134137
• CTYJJXJURMYALZ-UHFFFAOYSA-N
• SMR002048600
• 2-(2,4,6-trimethylbenzoyl)benzoicacid
• DTXSID40325067
• 2,4,6-trimethylbenzoyl_-benzoic acid
• SCHEMBL6964513
• 2346-67-0
• NSC-408487
• 2-(2.4.6-Trimethylbenzoyl)benzoesaure
• AKOS009236122
• 2-(Mesitylcarbonyl)benzoic acid

• Inchi： 1S/C17H16O3/c1-10-8-11(2)15(12(3)9-10)16(18)13-6-4-5-7-14(13)17(19)20/h4-9H,1-3H3,(H,19,20)
• InChI Key： CTYJJXJURMYALZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 3.54100